Cas no 2567503-22-2 (4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid)

• Product Name: 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid
• CAS No: 2567503-22-2
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD32879240
• CID: 5361272
• PubChem ID: 165885197
• Update Time: 2025-06-09

4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[1-(prop-2-enoyl)piperidin-3-yl]benzoic acid
• Z4006213925
• 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid

• MDL： MFCD32879240
• Inchi： 1S/C15H17NO3/c1-2-14(17)16-9-3-4-13(10-16)11-5-7-12(8-6-11)15(18)19/h2,5-8,13H,1,3-4,9-10H2,(H,18,19)
• InChI Key： GAURYEIYCGGVNA-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCCC(C2C=CC(C(=O)O)=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid

Comprehensive Overview of 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid (CAS No. 2567503-22-2)

4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid (CAS No. 2567503-22-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive potential. The presence of both a piperidine ring and a benzoic acid moiety in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid due to its potential as a pharmacophore in modulating biological pathways. Its acrylamide group (prop-2-enoyl) further enhances its reactivity, making it a valuable building block for covalent inhibitors, a hot topic in modern medicinal chemistry.

The synthesis of 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid typically involves multi-step organic reactions, including amide coupling and piperidine functionalization. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural confirmation. This compound's solubility in polar organic solvents like DMSO and methanol facilitates its use in in vitro assays, a key consideration for researchers optimizing drug candidates.

From an industrial perspective, 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are used to construct larger, more complex drugs. Its modular structure allows for easy derivatization, addressing the need for high-throughput screening libraries. Additionally, its compatibility with click chemistry protocols makes it a candidate for bioconjugation applications, a field gaining traction in targeted drug delivery systems.

Environmental and regulatory considerations are also critical when working with 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid. While it is not classified as a hazardous substance, proper laboratory safety protocols must be followed during handling. The compound's biodegradability and ecotoxicity profiles are areas of ongoing research, reflecting the broader scientific focus on green chemistry principles.

In summary, 4-1-(prop-2-enoyl)piperidin-3-ylbenzoic acid (CAS No. 2567503-22-2) represents a promising scaffold in medicinal chemistry and material science. Its structural features, synthetic accessibility, and applicability in drug discovery make it a compound of enduring interest. As research continues to explore its full potential, this molecule is poised to contribute to advancements in personalized medicine and therapeutic innovation.